5-Methyl-2-(1-methyl-1H-pyrazol-4-yl)benzoic acid
Cat. No. B8341171
M. Wt: 216.24 g/mol
InChI Key: UDHKXGSEHINDAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09440982B2
Procedure details
The title compound was synthesized following the same general protocol as described for 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)benzoic acid in Example A1, using pyridin-3-ylboronic acid. ESI-MS (m/z): 214 [M+1]+.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:3]=[CH:4][C:5]([C:11]2[CH:12]=N[N:14]([CH3:16])[CH:15]=2)=[C:6]([CH:10]=1)[C:7]([OH:9])=[O:8].N1C=CC=C(B(O)O)[CH:18]=1>>[CH3:1][C:2]1[CH:3]=[CH:4][C:5]([C:11]2[CH:15]=[N:14][CH:16]=[CH:18][CH:12]=2)=[C:6]([CH:10]=1)[C:7]([OH:9])=[O:8]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC=1C=CC(=C(C(=O)O)C1)C=1C=NN(C1)C
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1=CC(=CC=C1)B(O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC=1C=CC(=C(C(=O)O)C1)C=1C=NC=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
